Cas no 416863-67-7 (Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine)

Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine is a synthetic amine derivative featuring both a benzodioxole and a 4-methoxybenzyl substituent. This compound is of interest in medicinal chemistry and organic synthesis due to its structural motifs, which are commonly found in bioactive molecules. The benzodioxole group enhances metabolic stability, while the methoxybenzyl moiety can influence binding affinity in receptor-targeted applications. Its well-defined molecular structure allows for precise modifications, making it a versatile intermediate in the development of pharmacologically active compounds. The product is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial applications.

Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine structure

416863-67-7 structure

Product Name:Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine

CAS No:416863-67-7

MF:C₁₅H₁₅NO₃

MW:257.284504175186

CID:5225790

Update Time:2026-03-07

Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

- Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine
- 1,3-Benzodioxol-5-amine, N-[(4-methoxyphenyl)methyl]-
- Inchi： 1S/C15H15NO3/c1-17-13-5-2-11(3-6-13)9-16-12-4-7-14-15(8-12)19-10-18-14/h2-8,16H,9-10H2,1H3
- InChI Key： AYCUTXDFVBPILW-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(NCC3=CC=C(OC)C=C3)C=C2OC1

Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM519922-1g	N-(4-Methoxybenzyl)benzo[d][1,3]dioxol-5-amine	416863-67-7	97%	1g	$381	2023-03-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD625208-1g	N-(4-Methoxybenzyl)benzo[d][1,3]dioxol-5-amine	416863-67-7	97%	1g	￥2646.0	2024-04-18
Ambeed	A753110-1g	N-(4-Methoxybenzyl)benzo[d][1,3]dioxol-5-amine	416863-67-7	97%	1g	$385.0	2025-04-19

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Additional information on Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine

Comprehensive Analysis of Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine (CAS No. 416863-67-7): Properties, Applications, and Research Insights

The compound Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine (CAS No. 416863-67-7) is a chemically synthesized organic molecule featuring a benzodioxole core linked to a 4-methoxybenzylamine moiety. This unique structural configuration grants it potential applications in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular formula, C₁₅H₁₅NO₃, and precise weight of 257.29 g/mol make it a subject of interest for researchers exploring bioactive intermediates and neurochemical modulators.

Recent studies highlight the growing demand for benzodioxole derivatives in drug discovery, particularly for their role in targeting G-protein-coupled receptors (GPCRs). The 4-methoxybenzyl group in this compound enhances its lipophilicity, potentially improving blood-brain barrier permeability—a critical factor in central nervous system (CNS) drug development. Researchers are investigating its analogs for applications in mood disorder therapeutics and neuroprotective agents, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS 416863-67-7 serves as a versatile building block for heterocyclic compound libraries. Its amine functionality allows for further derivatization via reductive amination or acylation reactions, making it valuable for combinatorial chemistry workflows. Laboratories focusing on high-throughput screening (HTS) often utilize such scaffolds to develop small-molecule probes for enzymatic studies.

Environmental and safety profiles of Benzo[1,3]dioxol-5-yl-(4-methoxy-benzyl)-amine comply with standard laboratory handling protocols. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE) including gloves and goggles is recommended during manipulation. Storage conditions typically involve temperature-controlled environments (2–8°C) under inert atmospheres to prevent degradation.

The commercial availability of this compound through specialty chemical suppliers has expanded due to its relevance in medicinal chemistry optimization. Procurement databases frequently index it under related keywords like "benzodioxolyl methoxybenzylamine" or "CAS 416863-67-7 supplier", reflecting diverse research applications. Analytical data including HPLC purity, NMR spectra, and mass spectrometry results are typically provided to ensure reproducibility in experimental settings.

Emerging discussions in scientific forums explore its potential role in sustainable chemistry initiatives. The compound’s synthetic route has been optimized to reduce heavy metal catalysts, aligning with green chemistry principles. Such advancements address growing concerns about environmental impact in fine chemical production—a key consideration for ESG-compliant research institutions.

Future research directions may explore its structure-activity relationships (SAR) in greater depth, particularly regarding molecular docking simulations with biological targets. Computational chemists are increasingly combining quantitative structure-activity relationship (QSAR) models with experimental data to predict its pharmacokinetic properties. These approaches accelerate the identification of promising candidates for further preclinical evaluation.

For researchers seeking technical specifications, the compound’s chromatographic behavior (typically observed at R_f 0.4–0.6 in silica TLC with ethyl acetate/hexane systems) and UV-Vis absorption characteristics (λ_max ~280 nm) provide essential quality control parameters. These details are crucial for laboratories developing analytical methods or process chemistry workflows involving this intermediate.